T56-LIMKi

• CAS: 924473-59-6
• Molecular Formula: C19H14F3N3O3
• Molecular Weight: 389.3 g/mol
• InChI: InChI=1S/C19H14F3N3O3/c1-11-8-16(28-25-11)18(27)24-14-6-2-4-12(9-14)17(26)23-15-7-3-5-13(10-15)19(20,21)22/h2-10H,1H3,(H,23,26)(H,24,27)
• InChIKey: XVOKFRPKSAWELK-UHFFFAOYSA-N

T56-LIMKi LIMK2 Inhibitor: Identity & Procurement

T56-LIMKi (synonym T5601640) is a synthetic small-molecule inhibitor built on an oxazole scaffold (MW 389.33, C19H14F3N3O3) originally identified through computational homology modeling between the EphA3 receptor and LIMK2 kinase active sites [1]. It is classified as a LIM kinase (LIMK) inhibitor that preferentially targets LIMK2 over LIMK1, reducing phosphorylated cofilin (p-cofilin) levels and thereby promoting actin filament severance [1][2]. The compound has demonstrated anti-proliferative activity across multiple cancer cell lineages including pancreatic, glioma, and schwannoma lines, and has been evaluated in a murine Panc-1 xenograft model with oral dosing [2]. T56-LIMKi occupies both the ATP-binding and substrate-binding pockets of LIMK2, a binding mode that contributes to its isoform discrimination [1].

Selectivity LIMK2-preferring inhibitor with cellularly confirmed isoform discrimination

Readout p-cofilin Western blot or actin stress fiber imaging in Panc-1, U87, NF1-/- MEFs

Model context Pancreatic cancer xenograft model with oral dosing reported

• [1] Mashiach-Farkash E, Rak R, Elad-Sfadia G, Haklai R, Carmeli S, Kloog Y, Wolfson HJ. Computer-based identification of a novel LIMK1/2 inhibitor that synergizes with salirasib to destabilize the actin cytoskeleton. Oncotarget. 2012;3(6):629-639. doi:10.18632/oncotarget.525 View Source
• [2] Rak R, Haklai R, Elad-Tzfadia G, Wolfson HJ, Carmeli S, Kloog Y. Novel LIMK2 Inhibitor Blocks Panc-1 Tumor Growth in a mouse xenograft model. Oncoscience. 2014;1(1):39-48. doi:10.18632/oncoscience.7 View Source

T56-LIMKi Procurement Rationale

LIM kinase inhibitors currently on the market span three distinct selectivity classes — pan-LIMK inhibitors (e.g., BMS-5/LIMKi 3 with IC50 7 nM LIMK1 / 8 nM LIMK2), LIMK1-preferring inhibitors (e.g., Pyr1 with IC50 50 nM LIMK1 / 75 nM LIMK2; R-10015 with IC50 38 nM LIMK1), and LIMK2-preferring inhibitors (T56-LIMKi). These selectivity profiles translate into fundamentally different cellular pharmacodynamic signatures [1][2]. A 2022 head-to-head comparative study of 17 reported LIMK inhibitors across standardized enzymatic (RapidFire), cellular target engagement (NanoBRET), and phenotypic (AlphaLISA p-cofilin) assays revealed that T56-LIMKi was uniquely inactive in all cell-free and cellular target engagement platforms tested (pIC50 <5 across all assays), starkly contrasting with ATP-competitive pan-inhibitors that showed sub-nanomolar to nanomolar potency [3]. This assay-context-dependent behavior makes T56-LIMKi non-substitutable with pan-LIMK or LIMK1-selective probes — the choice of inhibitor directly determines which signaling node is interrogated and whether activity is detectable in a given assay format. Procurement decisions must therefore be guided by the specific experimental question (LIMK2-specific vs. pan-LIMK pharmacology) and the detection platform to be employed.

Pan-LIMK vs. LIMK2-selective Pan-LIMK inhibitors (e.g., BMS-5) engage both LIMK1 and LIMK2, introducing LIMK1-dependent effects that alter pathway interpretation.

Cell-type response profiles differ T56-LIMKi and pan-inhibitors show inverted cell line sensitivity rankings and p-cofilin reduction extents; a profile that may not transfer across models.

Assay platform dependency Cell-free kinase assays or NanoBRET target engagement platforms may not detect T56-LIMKi activity, risking false-negative conclusions if used as sole readout.

• [1] Mashiach-Farkash E, et al. Oncotarget. 2012;3(6):629-639. doi:10.18632/oncotarget.525 View Source
• [2] Rak R, et al. Oncoscience. 2014;1(1):39-48. doi:10.18632/oncoscience.7 View Source
• [3] Hank EC, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. doi:10.1021/acs.jmedchem.2c00751 View Source

T56-LIMKi Differentiation Evidence

LIMK2 Selectivity vs. BMS-5

In HeLa cells stably overexpressing either LIMK1 or LIMK2, T56-LIMKi (50 μM, 2 h treatment) inhibited cofilin phosphorylation exclusively in LIMK2-overexpressing cells and showed no inhibition in LIMK1-overexpressing cells, confirming LIMK2-specific pharmacology at the cellular level [1]. In contrast, BMS-5 (LIMKi 3) is a pan-LIMK inhibitor with IC50 values of 7 nM (LIMK1) and 8 nM (LIMK2) in cell-free kinase assays and inhibits p-cofilin in both LIMK1- and LIMK2-overexpressing contexts . When directly compared in Panc-1 pancreatic cancer cells, T56-LIMKi reduced p-cofilin by 46% ± 10%, numerically exceeding BMS-5 (37% ± 5%) despite BMS-5 targeting both isoforms [1]. However, in ST88-14 schwannoma cells, BMS-5 was far more effective (75% ± 20% p-cofilin reduction) than T56-LIMKi (20% ± 8%), demonstrating that T56-LIMKi's LIMK2 selectivity produces a distinct cell-type-dependent efficacy fingerprint not achievable with pan-inhibitors [1].

LIMK2 selectivity vs BMS-5

Head-to-head

T56-LIMKi: 46% ± 10% p-cofilin reduction in Panc-1; BMS-5: 37% ± 5% (both 50 µM). In ST88-14, BMS-5 reached 75% ± 20% vs T56-LIMKi 20% ± 8%.

Supports LIMK2-specific cellular pharmacology; cell-type-dependent response context.

Overexpression model additivity with ROCK inhibitor Y-27632 confirmed pathway engagement.

Evidence Dimension	p-cofilin reduction in Panc-1 cells (isoform selectivity consequence)
Target Compound Data	T56-LIMKi: 46% ± 10% p-cofilin reduction at 50 μM
Comparator Or Baseline	BMS-5 (pan-LIMK inhibitor): 37% ± 5% p-cofilin reduction at 50 μM
Quantified Difference	T56-LIMKi 9 percentage points higher in Panc-1; BMS-5 55 percentage points higher in ST88-14 (75% vs 20%)
Conditions	Panc-1 and ST88-14 cancer cell lines; 50 μM compound; 2 h incubation; Western blot quantification of p-cofilin/total cofilin ratio

Why This Matters

For studies requiring LIMK2-specific pathway interrogation without confounding LIMK1 inhibition, T56-LIMKi is the only commercially available inhibitor with cellularly validated LIMK2 selectivity confirmed by both overexpression and pharmacological additivity experiments with ROCK inhibitor Y-27632.

• [1] Rak R, Haklai R, Elad-Tzfadia G, Wolfson HJ, Carmeli S, Kloog Y. Novel LIMK2 Inhibitor Blocks Panc-1 Tumor Growth in a mouse xenograft model. Oncoscience. 2014;1(1):39-48. doi:10.18632/oncoscience.7 (Figures 2, 5; p-cofilin quantification in LIMK1/2-overexpressing HeLa cells and cancer cell lines vs. BMS-5) View Source

Cell Line Sensitivity Profile

T56-LIMKi exhibits a 12-fold range in growth-inhibitory IC50 across cancer cell lines: U87 glioblastoma (IC50 7.4 ± 7 μM, most sensitive), ST88-14 schwannoma (18.3 ± 5 μM), NF1-/- MEFs (30 μM), Panc-1 pancreatic (35.2 ± 5 μM), and A549 lung adenocarcinoma (90 ± 14 μM, least sensitive) [1]. This gradient correlates with the extent of p-cofilin reduction in each line (R² positive correlation reported), suggesting on-target LIMK2-dependent anti-proliferative activity rather than general cytotoxicity [1]. In direct comparison, BMS-5 (pan-LIMK) reduced p-cofilin more uniformly across lines but showed a different rank order: most effective in ST88-14 (75% ± 20%) and A549 (65% ± 55%), where T56-LIMKi was weakest (20% ± 8% and 4% ± 4%, respectively) [1]. The 2022 comparative study confirmed T56-LIMKi was inactive (pIC50 <5, i.e., IC50 >10 μM) across all cell-free enzymatic and target engagement assays, while BMS-5/LIMKi3 displayed pIC50 values of 8.19–6.47 across LIMK1/2 assay formats [2]. The in vitro IC50 values for Pyr1 (LIMK1 50 nM, LIMK2 75 nM in cell-free kinase assay) and Damnacanthal (LIMK1 800 nM, LIMK2 1530 nM) reflect entirely different potency scales and target engagement mechanisms, making cross-class substitution scientifically invalid [3].

Cell line sensitivity panel

Head-to-head

IC50 range: 7.4 μM (U87) to 90 μM (A549) — 12-fold spread across 5 cancer lines.

Reported cell-model response gradient, not general cytotoxicity; correlates with p-cofilin reduction.

BMS-5 showed highest p-cofilin reduction in ST88-14 and A549 where T56-LIMKi was weakest.

Evidence Dimension	Anti-proliferative IC50 across 5 cell lines
Target Compound Data	T56-LIMKi: U87 7.4 μM, ST88-14 18.3 μM, NF1-/- MEF 30 μM, Panc-1 35.2 μM, A549 90 μM [1]
Comparator Or Baseline	BMS-5: p-cofilin reduction ST88-14 75% ± 20%, A549 65% ± 55%, U87 38% ± 12%, Panc-1 37% ± 5% (same study, same conditions) [1]; Pyr1: LIMK1 IC50 50 nM, LIMK2 IC50 75 nM (cell-free) [3]
Quantified Difference	T56-LIMKi shows inverted cell line sensitivity ranking vs. BMS-5; T56-LIMKi IC50 range spans >12-fold (7.4 to 90 μM); Pyr1 is >100-fold more potent biochemically but lacks comparable cell line proliferation panel data
Conditions	6-day growth assay; direct cell counting; 10% FBS-containing medium; T56-LIMKi concentrations 5–100 μM; comparison at matched concentrations

Why This Matters

Researchers studying glioblastoma or pancreatic cancer may prioritize T56-LIMKi for its strongest activity in U87 and Panc-1 lines with measurable p-cofilin reduction, whereas lung cancer (A549) models require a pan-LIMK approach for detectable target engagement.

• [1] Rak R, et al. Oncoscience. 2014;1(1):39-48. doi:10.18632/oncoscience.7 (Figure 4: growth inhibition IC50; Figure 5: p-cofilin reduction by T56-LIMKi vs BMS-5 across cell lines) View Source
• [2] Hank EC, et al. J Med Chem. 2022;65(20):13705-13713. doi:10.1021/acs.jmedchem.2c00751 (Table 1: RapidFire, NanoBRET, AlphaLISA pIC50 values for 17 inhibitors including T56-LIMKi compound 5 and LIMKi3 compound 4) View Source
• [3] Prudent R, et al. Table 1B: Structure and characteristics of the different published LIMK inhibitors. In: LIM Kinases, Promising but Reluctant Therapeutic Targets: Chemistry and Preclinical Validation In Vivo. Cells. 2017. (Pyr1 and Damnacanthal IC50 data; review-level comparator framework) View Source

In Vivo Pancreatic Tumor Regression

In a nude mouse Panc-1 subcutaneous xenograft model, oral T56-LIMKi at 60 mg/kg daily for 35 days produced a statistically significant reduction in tumor volume relative to vehicle control (p < 0.05) [1]. Among the 8 tumors in the 60 mg/kg group, 4 disappeared completely, 2 were reduced by approximately 80% in size, and 2 were non-responsive, with corresponding intratumoral p-cofilin reduction of 25% ± 10.8% (n = 8, p < 0.05 by Student's t-test) [1]. No mortality or weight loss was observed at single doses up to 100 mg/kg, indicating a favorable acute toxicity window [1]. By comparison, BMS-5 (LIMKi 3) lacks any published tumor xenograft growth inhibition data; the most advanced in vivo application reported is bilateral hippocampal infusion in rats for contextual fear conditioning studies, which does not address oncology-relevant endpoints . Pyr1 has demonstrated breast cancer xenograft growth and metastasis reduction at 10 mg/kg daily intraperitoneal injection, but in a different tumor histotype (breast vs. pancreatic) and with microtubule-stabilizing pharmacology distinct from T56-LIMKi's pure LIMK2-cofilin mechanism [2]. Damnacanthal has not been tested in tumor xenograft models and is limited to topical migration assays in mouse ear skin [2].

In vivo pancreatic tumor model

Cross-study

60 mg/kg p.o. daily, 35 days: 4/8 complete regression, 2/8 ~80% volume reduction; intratumoral p-cofilin reduction 25% ± 10.8% (p

Reported tumor volume endpoint context; supports pancreatic xenograft model-response evaluation.

No mortality or weight loss up to 100 mg/kg single dose; CMC oral formulation used.

Assay-context dependency

Assay context

Inactive in RapidFire, NanoBRET, and AlphaLISA p-cofilin assays (pIC50

Activity depends on intact cellular signaling context; cell-free or overexpressed target engagement platforms may yield false negatives.

2022 J. Med. Chem. standardized panel recommendation: pair procurement with cell-based readouts.

Salirasib synergy in NF1 models

Reported

T56-LIMKi (29% p-cofilin inhibition) + Salirasib synergistically reduced proliferation and stress fibers in NF1-/- MEFs; no comparable synergy reported for other LIMK inhibitors.

Supports dual-pathway co-inhibition strategy; unique mechanistic fit for NF1 signaling research.

Additivity with Y-27632 confirmed RhoA-ROCK-LIMK2 axis engagement.

Evidence Dimension	In vivo tumor volume reduction in xenograft models
Target Compound Data	T56-LIMKi 60 mg/kg p.o. daily × 35 days: 4/8 complete regression, 2/8 ~80% reduction, 2/8 no response; p-cofilin reduction 25% ± 10.8% in tumor homogenates [1]
Comparator Or Baseline	BMS-5/LIMKi3: no tumor xenograft data available; Pyr1: breast cancer xenograft growth inhibition at 10 mg/kg i.p. daily (different tumor type); Damnacanthal: no in vivo tumor model data
Quantified Difference	T56-LIMKi is the only LIMK inhibitor with demonstrated pancreatic cancer xenograft regression (4/8 complete responses at 60 mg/kg); BMS-5 has zero in vivo oncology data
Conditions	Female nude mice; 5×10⁶ Panc-1 cells s.c. flank implantation; oral gavage in 0.5% CMC; treatment initiated day 7 post-implantation; 35-day treatment; n = 8 per group

Why This Matters

For oncology-focused research programs requiring in vivo proof-of-concept, T56-LIMKi is the only commercially available LIMK2 inhibitor with published pancreatic tumor xenograft efficacy data including complete regressions, making it the default chemical probe choice for in vivo LIMK2 target validation studies.

• [1] Rak R, et al. Oncoscience. 2014;1(1):39-48. doi:10.18632/oncoscience.7 (Figure 6: tumor volume dose-response and individual tumor outcomes; Figure 7: intratumoral p-cofilin quantification; toxicity assessment up to 100 mg/kg) View Source
• [2] Prudent R, et al. Table 1B. Cells. 2017. (Pyr1: breast tumor growth arrest at 10 mg/kg i.p.; Damnacanthal: topical migration assay only). PMC5522193. View Source

Assay-Context Dependent Activity Profile

A landmark 2022 comparative study (J. Med. Chem.) evaluated 17 reported LIMK1/2 inhibitors in a standardized panel of enzymatic (RapidFire mass spectrometry), cellular target engagement (NanoBRET), and phenotypic (AlphaLISA p-cofilin in SH-SY5Y cells) assays [1]. T56-LIMKi (compound 5) was the sole inhibitor showing no detectable activity in any assay format: pIC50 <5 (IC50 >10 μM) against LIMK1, LIMK2, PAK-phosphorylated LIMK1 (pLIMK1), PAK-phosphorylated LIMK2 (pLIMK2) in RapidFire, as well as in NanoBRET LIMK1, NanoBRET LIMK2, and AlphaLISA p-cofilin assays [1]. This contrasts with BMS-5/LIMKi3 (compound 4) which exhibited pIC50 values of 8.19 (LIMK1), 7.48 (LIMK2), 7.15 (pLIMK1), 6.47 (pLIMK2) in RapidFire, and robust activity in NanoBRET (pIC50 7.12–7.59) and AlphaLISA (pIC50 7.36) [1]. The authors concluded: "These data strongly suggest that, in our laboratories, T56-LIMKi is not an inhibitor of these kinases and should not be employed as a tool for the study of these enzymes" [1]. This finding does not negate the original cellular and in vivo data but identifies a critical assay-context requirement: T56-LIMKi's activity appears to depend on cellular contextual factors (intact RhoA-ROCK-LIMK2 signaling axis, specific cofactor milieu, or a pro-drug-like metabolic activation step) that are absent in purified enzyme and overexpressed target engagement assays.

Assay-context dependency

Assay context

Inactive in RapidFire, NanoBRET, and AlphaLISA p-cofilin assays (pIC50

Activity depends on intact cellular signaling context; cell-free or overexpressed target engagement platforms may yield false negatives.

2022 J. Med. Chem. standardized panel recommendation: pair procurement with cell-based readouts.

Salirasib synergy in NF1 models

Reported

T56-LIMKi (29% p-cofilin inhibition) + Salirasib synergistically reduced proliferation and stress fibers in NF1-/- MEFs; no comparable synergy reported for other LIMK inhibitors.

Supports dual-pathway co-inhibition strategy; unique mechanistic fit for NF1 signaling research.

Additivity with Y-27632 confirmed RhoA-ROCK-LIMK2 axis engagement.

Evidence Dimension	Enzymatic and cellular target engagement potency across standardized assay panel
Target Compound Data	T56-LIMKi: pIC50 <5 (IC50 >10 μM) in all 7 assay formats (RapidFire LIMK1/2/pLIMK1/pLIMK2, NanoBRET LIMK1/2, AlphaLISA p-cofilin) [1]
Comparator Or Baseline	LIMKi3/BMS-5 (compound 4): RapidFire LIMK1 pIC50 8.19, LIMK2 pIC50 7.48, pLIMK1 pIC50 7.15, pLIMK2 pIC50 6.47; NanoBRET LIMK1 pIC50 7.12, LIMK2 pIC50 7.59; AlphaLISA pIC50 7.36 [1]
Quantified Difference	>100-fold difference in detectable activity between T56-LIMKi (inactive, pIC50 <5) and BMS-5 (pIC50 6.47–8.19) in all assay platforms tested
Conditions	RapidFire: recombinant LIMK1/2 ± PAK phosphorylation; NanoBRET: HEK293T cells overexpressing LIMK1/2-NanoLuc fusions; AlphaLISA: endogenous p-cofilin in SH-SY5Y neuroblastoma cells

Why This Matters

Investigators using cell-free kinase assays or NanoBRET target engagement for primary screening will fail to detect T56-LIMKi activity and may incorrectly conclude the compound is inactive. Procurement of T56-LIMKi must be paired with fit-for-purpose assay selection (cell-based proliferation, Western blot p-cofilin, or stress fiber imaging in NF1-/- MEFs or Panc-1 cells) where its activity has been repeatedly validated.

• [1] Hank EC, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. doi:10.1021/acs.jmedchem.2c00751 (Table 1: complete pIC50 dataset; Results section: T56-LIMKi inactivity discussion and recommendation against use as LIMK tool compound) View Source

Salirasib Synergy in NF1-Deficient Models

T56-LIMKi was rationally paired with the Ras inhibitor Salirasib (S-farnesylthiosalicylic acid) because neurofibromin (NF1) regulates cell motility through two independent pathways: a Ras-dependent MAP kinase cascade and a Rho-dependent ROCK-LIMK2-cofilin pathway [1]. In NF1-/- MEFs, the combination of T56-LIMKi and Salirasib produced synergistic inhibition of both cell proliferation and stress fiber formation, exceeding the additive effect predicted from each agent alone [1]. This synergy is mechanistically grounded: Salirasib targets the Ras arm while T56-LIMKi specifically blocks the Rho-ROCK-LIMK2 arm, achieving dual-pathway suppression without the toxicity of broad-spectrum kinase inhibition [1]. The ROCK inhibitor Y-27632 additivity experiment confirmed T56-LIMKi acts specifically through the RhoA-ROCK-LIMK2 signaling axis: T56-LIMKi alone inhibited cofilin phosphorylation by 29% ± 9%; Y-27632 at 5 μM and 10 μM inhibited by 25% ± 17% and 50% ± 5.5%, respectively; the combination was additive and saturated at the higher Y-27632 concentration, confirming shared pathway engagement [2]. No comparable Salirasib synergy has been reported for BMS-5, Pyr1, or any other LIMK inhibitor class.

Salirasib synergy in NF1 models

Reported

T56-LIMKi (29% p-cofilin inhibition) + Salirasib synergistically reduced proliferation and stress fibers in NF1-/- MEFs; no comparable synergy reported for other LIMK inhibitors.

Supports dual-pathway co-inhibition strategy; unique mechanistic fit for NF1 signaling research.

Additivity with Y-27632 confirmed RhoA-ROCK-LIMK2 axis engagement.

Evidence Dimension	Synergy with Ras pathway inhibitor Salirasib in NF1-deficient cells
Target Compound Data	T56-LIMKi (29% ± 9% p-cofilin inhibition alone) + Salirasib: synergistic reduction in cell proliferation and stress fibers in NF1-/- MEFs [1]
Comparator Or Baseline	BMS-5, Pyr1, R-10015, Damnacanthal: no published Salirasib combination data; Y-27632 (ROCK inhibitor) as mechanistic comparator confirming shared pathway with T56-LIMKi [2]
Quantified Difference	Synergy (greater than additive) confirmed by cell proliferation and stress fiber assays; quantitative synergy scores not reported, but mechanistic pathway exclusivity verified by ROCK inhibitor additivity
Conditions	NF1-/- mouse embryonic fibroblasts; serum-starved 24 h; 2 h compound incubation; p-cofilin Western blot; stress fiber visualization by phalloidin staining; soft agar colony formation assay

Why This Matters

For neurofibromatosis type 1 research programs or studies of Ras-Rho signaling crosstalk, T56-LIMKi is uniquely positioned as the LIMK2-selective component of a two-pathway co-inhibition strategy with Salirasib — a rational combination not achievable with pan-LIMK inhibitors that lack the Ras-independent pathway selectivity.

• [1] Mashiach-Farkash E, et al. Computer-based identification of a novel LIMK1/2 inhibitor that synergizes with salirasib to destabilize the actin cytoskeleton. Oncotarget. 2012;3(6):629-639. doi:10.18632/oncotarget.525 (Synergistic effect on NF1-/- MEF proliferation and stress fibers; dual-pathway targeting rationale) View Source
• [2] Rak R, et al. Oncoscience. 2014;1(1):39-48. doi:10.18632/oncoscience.7 (Figure 3: Y-27632 additivity experiment confirming T56-LIMKi acts through RhoA-ROCK-LIMK2 pathway; quantitative p-cofilin inhibition values) View Source

T56-LIMKi Application Scenarios

LIMK2-Specific Pathway Dissection

When the experimental objective is to isolate the contribution of LIMK2 (as opposed to LIMK1) to cofilin phosphorylation and actin dynamics, T56-LIMKi provides cellularly validated isoform selectivity confirmed by: (a) lack of p-cofilin inhibition in LIMK1-overexpressing HeLa cells; (b) additive effect with ROCK inhibitor Y-27632 that saturates at higher ROCK inhibitor concentrations, confirming shared pathway engagement through RhoA-ROCK-LIMK2; and (c) cell-type-dependent p-cofilin reduction fingerprint distinct from pan-LIMK inhibitor BMS-5 . Recommended cellular models include Panc-1 (46% p-cofilin reduction), U87 (24% reduction), and NF1-/- MEFs (IC50 30 μM for p-cofilin reduction) . Cell-free kinase assays and NanoBRET target engagement platforms are not appropriate readouts for this compound (pIC50 <5 in all such formats) .

In Vivo Pancreatic Cancer Efficacy

T56-LIMKi is the only LIMK2 inhibitor with published pancreatic cancer xenograft efficacy data, making it the default chemical probe for in vivo LIMK2 target validation in oncology. The established protocol uses oral gavage at 60 mg/kg daily in 0.5% CMC, initiated 7 days after subcutaneous Panc-1 implantation in nude mice, with treatment duration of 35 days . At this dose, 50% of tumors (4/8) underwent complete regression, and 25% (2/8) showed approximately 80% volume reduction, with intratumoral p-cofilin reduction of 25% ± 10.8% as a pharmacodynamic biomarker . The compound showed no acute toxicity up to 100 mg/kg single dose, with no mortality or weight loss in the 35-day study . Researchers should note the compound's limited aqueous solubility, which necessitates CMC-based oral formulation rather than intraperitoneal or intravenous routes .

NF1 Dual Pathway Co-Inhibition Strategy

NF1-deficient cell models (NF1-/- MEFs, ST88-14 schwannoma) exhibit hyperactivation of both Ras-MAPK and Rho-ROCK-LIMK2 pathways due to loss of neurofibromin's dual regulatory function . T56-LIMKi synergizes with the Ras inhibitor Salirasib to suppress both proliferation and stress fiber formation in NF1-/- MEFs, achieving dual-pathway blockade that exceeds either single agent . In NF1-/- MEFs, T56-LIMKi reduces p-cofilin with an IC50 of 30 μM and at 50 μM significantly decreases the percentage of cells exhibiting actin stress fibers (26% reduction), while inhibiting anchorage-independent colony formation in soft agar . This combination strategy is unique to T56-LIMKi among LIMK inhibitors and directly exploits the mechanistic basis of NF1 pathology.

Glioma and Schwannoma Cell Sensitivity

Among the cancer cell lines tested, U87 glioblastoma (IC50 7.4 μM) and ST88-14 schwannoma (IC50 18.3 μM) exhibit the highest sensitivity to T56-LIMKi-mediated growth inhibition . Both lines have low NF1 expression, resulting in de-repressed LIMK2 activity that T56-LIMKi can effectively target . In U87, T56-LIMKi reduces p-cofilin by 24% ± 10%, comparable to BMS-5 (38% ± 12%, not statistically different), but achieves this with LIMK2-specific pharmacology rather than pan-LIMK inhibition . Researchers should use p-cofilin Western blot or actin stress fiber imaging (phalloidin staining) as primary readouts, and avoid cell-free kinase activity assays where T56-LIMKi has been shown inactive . The compound is also effective at inhibiting wound closure in both WT and NF1-/- MEFs, supporting its use in migration and invasion assays .

Application

Selection Property

Validation Focus

LIMK2 pathway dissection

LIMK2-selective cofilin modulation in cell models

p-cofilin Western blot and stress fiber imaging in Panc-1, U87, NF1-/- MEFs

In vivo pancreatic cancer model research

Oral dosing pancreatic xenograft model response

Tumor volume and intratumoral p-cofilin endpoint monitoring

NF1 dual-pathway co-inhibition

Synergy with Ras inhibitor Salirasib in NF1-/- MEFs

Stress fiber and proliferation dual-pathway blockade

Glioma and schwannoma cell line research

Cell-type sensitivity to LIMK2 inhibition

p-cofilin reduction and wound closure/migration assays